Cas no 2227903-34-4 (rac-(1R,3R)-3-(2,5-dimethylfuran-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2,5-dimethylfuran-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227903-34-4
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6200321
• PubChem ID: 165670420
• Update Time: 2025-05-20

rac-(1R,3R)-3-(2,5-dimethylfuran-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2,5-dimethylfuran-3-yl)-2,2-dimethylcyclopropylmethanamine
• 2227903-34-4
• EN300-1739817
• rac-[(1R,3R)-3-(2,5-dimethylfuran-3-yl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C12H19NO/c1-7-5-9(8(2)14-7)11-10(6-13)12(11,3)4/h5,10-11H,6,13H2,1-4H3/t10-,11-/m1/s1
• InChI Key： FIFRIAGEOGQALJ-GHMZBOCLSA-N
• SMILES： O1C(C)=CC(=C1C)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Additional information on rac-(1R,3R)-3-(2,5-dimethylfuran-3-yl)-2,2-dimethylcyclopropylmethanamine

Introduction to rac-(1R,3R)-3-(2,5-dimethylfuran-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227903-34-4)

rac-(1R,3R)-3-(2,5-dimethylfuran-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227903-34-4) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropanamines and is characterized by its cyclopropane ring and a substituted furan moiety. The racemic nature of the compound indicates the presence of both enantiomers, which can have distinct biological properties.

The chemical structure of rac-(1R,3R)-3-(2,5-dimethylfuran-3-yl)-2,2-dimethylcyclopropylmethanamine is composed of a cyclopropane ring attached to a substituted furan ring through a methylene bridge. The cyclopropane ring is further substituted with two methyl groups, while the furan ring is substituted with two methyl groups at the 2 and 5 positions. This intricate structure confers the compound with unique physical and chemical properties, making it an interesting subject for both academic research and potential pharmaceutical applications.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications. Rac-(1R,3R)-3-(2,5-dimethylfuran-3-yl)-2,2-dimethylcyclopropylmethanamine has been studied for its potential as a lead compound in drug discovery due to its ability to interact with various biological targets. Research has shown that compounds with similar structural features can exhibit activities such as anti-inflammatory, analgesic, and neuroprotective effects.

The synthesis of rac-(1R,3R)-3-(2,5-dimethylfuran-3-yl)-2,2-dimethylcyclopropylmethanamine typically involves multi-step organic reactions. One common approach involves the formation of the cyclopropane ring through a [1+1] cycloaddition reaction followed by functionalization of the furan moiety. The racemic mixture can be obtained through non-stereoselective reactions or by combining enantiomers from separate synthetic routes. The ability to synthesize this compound efficiently and in high yield is crucial for its further evaluation in biological assays.

The biological activity of rac-(1R,3R)-3-(2,5-dimethylfuran-3-yl)-2,2-dimethylcyclopropylmethanamine has been explored in various in vitro and in vivo models. Studies have shown that this compound can modulate specific receptors and enzymes involved in inflammatory pathways. For example, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, preliminary studies suggest that it may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

The potential therapeutic applications of rac-(1R,3R)-3-(2,5-dimethylfuran-3-yl)-2,2-dimethylcyclopropylmethanamine are not limited to anti-inflammatory and neuroprotective effects. Recent research has also explored its potential as an antiviral agent against certain viral infections. In vitro studies have demonstrated that this compound can inhibit viral replication by interfering with specific viral proteins or cellular pathways essential for viral propagation.

To further understand the mechanism of action and optimize its therapeutic potential, ongoing studies are focusing on structure-activity relationship (SAR) analysis. By systematically modifying the structure of rac-(1R,3R)-3-(2,5-dimethylfuran-3-yl)-2,2-dimethylcyclopropylmethanamine, researchers aim to identify key functional groups responsible for its biological activities. This information can guide the design of more potent and selective analogs for various therapeutic applications.

In conclusion, rac-(1R,3R)-3-(2,5-dimethylfuran-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227903-34-4) is a promising compound with a unique chemical structure that holds significant potential for both academic research and pharmaceutical development. Its ability to modulate multiple biological targets makes it an attractive candidate for further investigation into its therapeutic applications. As research in this area continues to advance, it is likely that new insights into the properties and uses of this compound will emerge.